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Compound of Interest

Compound Name: Lzfpn-90

Cat. No.: B15614791 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Product Information
Identifier Description

Product Name Lzfpn-90

Catalog Number ZZZ-987

Molecular Formula C₂₂H₂₅FN₄O₃

Molecular Weight 428.46 g/mol

Purity ≥98% by HPLC

Formulation Crystalline solid

CAS Number [Not Available]

Overview
Lzfpn-90 is a potent and selective small molecule inhibitor of the novel kinase, Fictional Kinase

1 (FK1). These application notes provide detailed protocols for the preparation and storage of

Lzfpn-90 solutions for in vitro and in vivo research applications. Adherence to these guidelines

is crucial for ensuring the compound's stability, activity, and the reproducibility of experimental

results.

Solution Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15614791?utm_src=pdf-interest
https://www.benchchem.com/product/b15614791?utm_src=pdf-body
https://www.benchchem.com/product/b15614791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The solubility of Lzfpn-90 can vary depending on the solvent. It is recommended to prepare a

concentrated stock solution in an appropriate organic solvent, which can then be diluted into

aqueous buffers or cell culture media for experiments.

3.1 Recommended Solvents and Solubility

Solvent Maximum Solubility (at 25°C) Stock Solution Concentration

Dimethyl Sulfoxide (DMSO) 100 mM 10 mM - 50 mM

Ethanol (100%) 25 mM 10 mM

Propylene Glycol 15 mM 5 mM

Note: For cell-based assays, the final concentration of the organic solvent in the culture

medium should be kept low (typically <0.1%) to avoid solvent-induced cytotoxicity.

3.2 Protocol for Preparing a 10 mM Stock Solution in DMSO

Equilibrate the vial of Lzfpn-90 solid to room temperature before opening.

To prepare a 10 mM stock solution, add the appropriate volume of high-purity DMSO to the

vial. For example, to a 1 mg vial of Lzfpn-90 (MW: 428.46 g/mol ), add 233.4 µL of DMSO.

Vortex the solution for 1-2 minutes until the solid is completely dissolved. Gentle warming in

a 37°C water bath can aid dissolution.

Aliquot the stock solution into smaller volumes in tightly sealed, light-protecting tubes to

minimize freeze-thaw cycles.

Storage and Stability
Proper storage is essential to maintain the integrity of Lzfpn-90.
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Storage Condition Shelf Life

-20°C (dessicated) ≥ 24 months

4°C (dessicated) 12 months

4.2 Stock Solutions

Solvent Storage Condition Stability (≥95% purity)

DMSO -20°C 6 months

DMSO -80°C 12 months

Ethanol -20°C 3 months

Note: Avoid repeated freeze-thaw cycles of stock solutions. It is recommended to use an

aliquot only once. Protect solutions from light.

Mechanism of Action
Lzfpn-90 selectively inhibits the ATP-binding site of Fictional Kinase 1 (FK1), a key enzyme in

the Pro-Survival Signaling Pathway. Inhibition of FK1 leads to a downstream cascade resulting

in the downregulation of anti-apoptotic proteins and the induction of apoptosis in targeted cell

populations.
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1. Seed cells in a
96-well plate

2. Incubate for 24h
for cell attachment

3. Prepare serial dilutions
of Lzfpn-90

4. Treat cells with
different concentrations

5. Incubate for 48-72h

6. Add cell viability
reagent (e.g., MTT)

7. Read absorbance on a
plate reader

8. Plot dose-response curve
and calculate IC50
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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